Cas no 1361112-29-9 (5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride)

• Product Name: 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride
• CAS No: 1361112-29-9
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• MDL: MFCD21606259
• CID: 4696761
• Update Time: 2025-05-23

5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(piperidin-3-ylmethyl)pyridine dihydrochloride
• 5-Methyl-2-piperidin-3-ylmethyl-pyridine dihydrochloride
• 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride

• MDL： MFCD21606259
• Inchi： 1S/C12H18N2.2ClH/c1-10-4-5-12(14-8-10)7-11-3-2-6-13-9-11;;/h4-5,8,11,13H,2-3,6-7,9H2,1H3;2*1H
• InChI Key： HEUKDADISUQSJE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(CC2C=CC(C)=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride

Introduction to 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride (CAS No. 1361112-29-9)

5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride (CAS No. 1361112-29-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a methyl group, a piperidine ring, and a pyridine ring. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical structure of 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride can be represented as C₁₄H₂₀N₂·2HCl. The presence of the piperidine ring and the pyridine ring imparts specific pharmacological properties to this compound, including its ability to interact with various receptors and enzymes in the body. Recent studies have focused on elucidating the mechanisms of action and potential therapeutic applications of this compound in treating neurological disorders and other medical conditions.

In the realm of medicinal chemistry, 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride has been investigated for its potential as a modulator of nicotinic acetylcholine receptors (nAChRs). These receptors play a crucial role in various physiological processes, including cognitive function, pain perception, and addiction. Research has shown that compounds with similar structures can exhibit selective agonist or antagonist properties, making them valuable candidates for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the binding affinity and selectivity of 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride for different subtypes of nAChRs. The results indicated that this compound has a high affinity for α4β2 nAChRs, which are implicated in cognitive disorders such as Alzheimer's disease. This finding suggests that 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride could be further developed as a potential therapeutic agent for cognitive enhancement.

Beyond its potential as a cognitive enhancer, 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including neurodegenerative disorders and autoimmune conditions. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride have also been extensively studied. Its oral bioavailability and metabolic stability are important factors to consider when developing it as a drug candidate. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride in human subjects. Early-phase trials have demonstrated promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound through later stages of clinical development.

In conclusion, 5-Methyl-2-piperidin-3-ylmethyl-pyridine Dihydrochloride (CAS No. 1361112-29-9) is a promising compound with diverse potential applications in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in areas such as cognitive disorders and inflammation.